Cas no 222025-84-5 (1-(2-fluorophenyl)-2-nitropropan-1-ol)
1-(2-fluorophenyl)-2-nitropropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-fluoro-α-(1-nitroethyl)-
- 1-(2-fluorophenyl)-2-nitropropan-1-ol
-
- MDL: MFCD29907469
- Inchi: 1S/C9H10FNO3/c1-6(11(13)14)9(12)7-4-2-3-5-8(7)10/h2-6,9,12H,1H3
- InChI Key: ZEOLJLDCYNVQTL-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1F)(O)C(C)N(=O)=O
1-(2-fluorophenyl)-2-nitropropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-94627-0.05g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 0.05g |
$101.0 | 2023-02-11 | |
| Enamine | EN300-94627-0.1g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 0.1g |
$152.0 | 2023-02-11 | |
| Enamine | EN300-94627-0.25g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 0.25g |
$216.0 | 2023-02-11 | |
| Enamine | EN300-94627-0.5g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 0.5g |
$407.0 | 2023-02-11 | |
| Enamine | EN300-94627-1.0g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-94627-2.5g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 2.5g |
$1034.0 | 2023-02-11 | |
| Enamine | EN300-94627-5.0g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 5.0g |
$1530.0 | 2023-02-11 | |
| Enamine | EN300-94627-10.0g |
1-(2-fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 90% | 10.0g |
$2269.0 | 2023-02-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01083986-1g |
1-(2-Fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 95% | 1g |
¥2933.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01083986-5g |
1-(2-Fluorophenyl)-2-nitropropan-1-ol |
222025-84-5 | 95% | 5g |
¥8505.0 | 2023-03-11 |
1-(2-fluorophenyl)-2-nitropropan-1-ol Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(2-fluorophenyl)-2-nitropropan-1-ol
Professional Introduction to 1-(2-fluorophenyl)-2-nitropropan-1-ol (CAS No. 222025-84-5)
1-(2-fluorophenyl)-2-nitropropan-1-ol, identified by its CAS number 222025-84-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both a fluorine substituent and a nitro group in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural motif of 1-(2-fluorophenyl)-2-nitropropan-1-ol consists of a propanol backbone substituted with a nitro group at the second carbon and a 2-fluorophenyl group at the first carbon. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its reactivity and interaction with biological targets. The fluorine atom, being highly electronegative, can modulate the electronic properties of the aromatic ring, making it a crucial factor in determining the compound's pharmacokinetic behavior.
In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The nitro group in 1-(2-fluorophenyl)-2-nitropropan-1-ol further contributes to its versatility as a synthetic intermediate. Nitro compounds are known for their ability to participate in various chemical transformations, including reduction to alcohols or amination reactions, which can be exploited in the synthesis of more complex molecules.
The pharmaceutical industry has been exploring the use of 1-(2-fluorophenyl)-2-nitropropan-1-ol as a building block for the development of novel therapeutic agents. Its structural features make it particularly relevant in the design of central nervous system (CNS) drugs, where fluorinated aromatic rings are often incorporated to enhance blood-brain barrier penetration. Additionally, the nitro group can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.
A notable application of 1-(2-fluorophenyl)-2-nitropropan-1-ol has been reported in the synthesis of potential antiviral and anticancer agents. Researchers have leveraged its reactivity to introduce additional functional groups that enhance its interaction with target enzymes or receptors involved in viral replication or cancer cell proliferation. The fluorine atom's ability to influence metabolic pathways has also been exploited to improve drug persistence and reduce degradation rates, thereby increasing therapeutic efficacy.
The synthesis of 1-(2-fluorophenyl)-2-nitropropan-1-ol) typically involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-fluoroaniline and nitromethane, chemists can employ palladium-catalyzed cross-coupling reactions followed by nitration and reduction steps to obtain the desired product. These synthetic strategies underscore the compound's role as a versatile intermediate that can be adapted into various molecular frameworks through modular chemical approaches.
In academic research, 1-(2-fluorophenyl)-2-nitropropan-1-ol) has been used as a model compound to study electronic effects and steric influences on molecular reactivity. Its unique combination of substituents allows researchers to investigate how fluorine and nitro groups interact within a complex molecular system, providing insights into structure-activity relationships (SAR) that can guide future drug design efforts. Such studies contribute valuable data to computational models used in virtual screening and lead optimization pipelines.
The emerging field of medicinal chemistry benefits significantly from compounds like 1-(2-fluorophenyl)-2-nitropropan-1-ol, which serve as scaffolds for developing new treatments against various diseases. By modifying its core structure or appending different functional groups, chemists can generate libraries of derivatives with tailored biological activities. This approach is particularly relevant in addressing unmet medical needs where existing therapies are limited or ineffective.
The safety profile of 1-(2-fluorophenyl)-2-nitropropan-1-ol) is another critical consideration in its application within pharmaceutical research. While not classified as hazardous under standard conditions, proper handling protocols must be followed during synthesis and purification to ensure worker safety. Researchers adhere to established guidelines for working with organic chemicals, including adequate ventilation, personal protective equipment (PPE), and waste disposal measures.
The future prospects for 1-(2-fluorophenyl-)
)
)
)
)
)
)
)
)
)
222025-84-5 (1-(2-fluorophenyl)-2-nitropropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)